(E)-4-((2-(benzo[d]thiazol-2-yl)-2-cyanovinyl)amino)-N-(3,4-dimethylisoxazol-5-yl)benzenesulfonamide

• IUPAC Name: 4-[[(E)-2-(1,3-benzothiazol-2-yl)-2-cyanoethenyl]amino]-N-(3,4-dimethyl-1,2-oxazol-5-yl)benzenesulfonamide
• InChI: InChI=1S/C21H17N5O3S2/c1-13-14(2)25-29-20(13)26-31(27,28)17-9-7-16(8-10-17)23-12-15(11-22)21-24-18-5-3-4-6-19(18)30-21/h3-10,12,23,26H,1-2H3/b15-12+
• InChI Key: IHCYLVOUGHDMMS-NTCAYCPXSA-N
• Canonical SMILES: CC1=C(ON=C1C)NS(=O)(=O)C2=CC=C(C=C2)NC=C(C#N)C3=NC4=CC=CC=C4S3
• Isomeric SMILES: CC1=C(ON=C1C)NS(=O)(=O)C2=CC=C(C=C2)N/C=C(\C#N)/C3=NC4=CC=CC=C4S3
• Molecular Formula: C21H17N5O3S2
• Molecular Weight: 451.5 g/mol

Description

(E)-4-((2-(benzo[d]thiazol-2-yl)-2-cyanovinyl)amino)-N-(3,4-dimethylisoxazol-5-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C21H17N5O3S2 and its molecular weight is 451.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Medicinal Chemistry Applications

Sulfonamide derivatives have been extensively studied for their potential in treating various diseases, particularly due to their inhibitory effects on enzymes critical in disease progression. For instance, N-(4-phenylthiazol-2-yl)benzenesulfonamides have shown high-affinity inhibition of kynurenine 3-hydroxylase, indicating potential for neurological disease treatment (Röver et al., 1997). Similarly, compounds incorporating sulfonamide groups have demonstrated significant anti-inflammatory and antimicrobial properties, suggesting their use in developing new therapeutic agents (Bekhit et al., 2008).

Material Science and Photodynamic Therapy

Sulfonamide derivatives have also found applications in material science, particularly in developing photosensitizers for photodynamic therapy (PDT). A study on zinc phthalocyanine substituted with benzenesulfonamide derivative groups highlighted its high singlet oxygen quantum yield, making it a promising candidate for cancer treatment in PDT (Pişkin et al., 2020).

Environmental Studies

Benzenesulfonamides, along with benzothiazoles and benzotriazoles, have been identified as emerging organic pollutants due to their widespread use and persistence in the environment. Analytical methods have been developed for their detection in various matrices, emphasizing the need to monitor and understand the environmental impact of these compounds (Herrero et al., 2014). Another study focused on the occurrence of these compounds in outdoor air particulate matter, assessing human exposure and potential health risks (Maceira et al., 2018).